Cas no 850902-94-2 (2-bromo-N-{5-(E)-{4-(dimethylamino)phenylmethylidene}amino-1,3,4-thiadiazol-2-yl}benzamide)

• Product Name: 2-bromo-N-{5-(E)-{4-(dimethylamino)phenylmethylidene}amino-1,3,4-thiadiazol-2-yl}benzamide
• CAS No: 850902-94-2
• MF: C₁₈H₁₆BrN₅OS
• MW: 430.32154083252
• CID: 5932252
• PubChem ID: 9648017
• Update Time: 2025-10-29

2-bromo-N-{5-(E)-{4-(dimethylamino)phenylmethylidene}amino-1,3,4-thiadiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-{5-(E)-{4-(dimethylamino)phenylmethylidene}amino-1,3,4-thiadiazol-2-yl}benzamide
• Benzamide, 2-bromo-N-[5-[[[4-(dimethylamino)phenyl]methylene]amino]-1,3,4-thiadiazol-2-yl]-
• HMS1412E03
• 850902-94-2
• SR-01000004652-1
• IDI1_008310
• 2-bromo-N-{5-[(E)-{[4-(dimethylamino)phenyl]methylidene}amino]-1,3,4-thiadiazol-2-yl}benzamide
• SR-01000004652
• AKOS024573900
• F0011-0941
• (E)-2-bromo-N-(5-((4-(dimethylamino)benzylidene)amino)-1,3,4-thiadiazol-2-yl)benzamide

• Inchi： 1S/C18H16BrN5OS/c1-24(2)13-9-7-12(8-10-13)11-20-17-22-23-18(26-17)21-16(25)14-5-3-4-6-15(14)19/h3-11H,1-2H3,(H,21,23,25)
• InChI Key： CXMLRJMQNNUVKS-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(N=CC2=CC=C(N(C)C)C=C2)S1)(=O)C1=CC=CC=C1Br

Computed Properties

• Exact Mass: 429.02589g/mol
• Monoisotopic Mass: 429.02589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 98.7Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• pka: 6.98±0.50(Predicted)

Additional information on 2-bromo-N-{5-(E)-{4-(dimethylamino)phenylmethylidene}amino-1,3,4-thiadiazol-2-yl}benzamide

Compound CAS No 850902-94-2: 2-bromo-N-{5-(E)-{4-(dimethylamino)phenylmethylidene}amino-1,3,4-thiadiazol-2-yl}benzamide

The compound with CAS No 850902-94-2, named 2-bromo-N-{5-(E)-{4-(dimethylamino)phenylmethylidene}amino-1,3,4-thiadiazol-2-yl}benzamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzamides and features a thiadiazole ring system, which is known for its versatile reactivity and biological activity. The presence of the bromo group and the dimethylamino substituent further enhances its functional diversity, making it a valuable compound in modern drug design and synthesis.

Recent studies have highlighted the importance of thiadiazole-containing compounds in medicinal chemistry due to their ability to modulate various biological targets. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that thiadiazole derivatives can act as potent inhibitors of kinase enzymes, which are crucial in cancer therapy. The E configuration of the phenylmethylidene group in this compound suggests a specific stereochemical arrangement that may influence its pharmacokinetic properties and bioavailability.

The synthesis of 2-bromo-N-{5-(E)-{4-(dimethylamino)phenylmethylidene}amino-1,3,4-thiadiazol-2-yl}benzamide involves a multi-step process that typically begins with the preparation of the thiadiazole core. This is followed by the introduction of the dimethylamino substituent and the bromo group through nucleophilic substitution or coupling reactions. The final step involves amide bond formation to yield the target compound. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the reaction conditions, ensuring high yields and purity.

In terms of applications, this compound has shown promise in several areas. Its bromo group makes it a suitable substrate for further functionalization, enabling the creation of diverse derivatives with tailored properties. For example, substitution reactions at the bromine atom can lead to the introduction of other functional groups, such as hydroxyl or cyano groups, expanding its utility in drug discovery programs. Additionally, the dimethylamino group contributes to the molecule's lipophilicity, enhancing its ability to cross biological membranes and interact with target proteins.

From an environmental perspective, understanding the degradation pathways of 850902-94-2 is essential for assessing its ecological impact. Studies conducted under simulated environmental conditions have revealed that this compound undergoes hydrolysis under alkaline conditions, leading to the formation of less complex byproducts. However, further research is required to evaluate its persistence in different ecosystems and potential risks to aquatic life.

In conclusion, CAS No 850902-94-2, or 2-bromo-N-{5-(E)-{4-(dimethylamino)phenylmethylidene}amino-1,3,4-thiadiazol-2-yl}benzamide, represents a cutting-edge molecule with multifaceted applications in chemistry and pharmacology. Its unique structure and functional groups position it as a valuable tool in drug design and material science. As research continues to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in advancing modern medicine and technology.